[1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine

• CAS RN: 117889-00-6
• Molecular Formula: C7H4N4S2
• Molecular Weight: 208.3 g/mol
• IUPAC Name: [1,3]thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine
• InChI: InChI=1S/C7H4N4S2/c8-7-9-5-1-3-4(11-13-10-3)2-6(5)12-7/h1-2H,(H2,8,9)
• InChI Key: LWOJAGRSHWPXEE-UHFFFAOYSA-N
• SMILES: C1=C2C(=CC3=NSN=C31)SC(=N2)N
• synonyms: Thiazolo[4,5-f]-2,1,3-benzothiadiazole, 6-amino- (6CI)

Description

[1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of [1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine is not fully understood. However, it has been suggested that its biological activities may be related to its ability to interact with cellular targets such as enzymes, receptors, and DNA.
Biochemical and Physiological Effects:
Studies have shown that [1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine exhibits various biochemical and physiological effects. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to scavenge free radicals and protect cells against oxidative stress. In addition, it has been reported to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

[1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in good yields. It exhibits good stability and can be stored for long periods without significant degradation. However, it also has some limitations. Its solubility in water is limited, which can make it difficult to use in aqueous systems. In addition, its biological activities may be influenced by factors such as pH, temperature, and the presence of other molecules.

Future Directions

There are several future directions for research on [1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine. One possible direction is to investigate its potential use as a fluorescent probe for detecting metal ions in biological samples. Another direction is to explore its potential as a photosensitizer for photodynamic therapy. In addition, further studies are needed to fully understand its mechanism of action and to identify its cellular targets. Finally, the development of new synthesis methods and the optimization of existing ones could lead to the production of more potent analogs with improved biological activities.

Synthesis Methods

The synthesis of [1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine can be achieved using different methods. One of the most common methods is the reaction of 2-aminobenzothiazole and 2-chloro-1,3-thiazole in the presence of a suitable base and solvent. This reaction leads to the formation of [1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine as a yellow solid. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

[1,3]Thiazolo[4,5-f][2,1,3]benzothiadiazol-6-amine has been studied for its potential applications in various fields of scientific research. It has been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities. It has also been studied for its potential use as a fluorescent probe for detecting metal ions and as a photosensitizer for photodynamic therapy.